1-[2-(2,6-Dichlorophenyl)-2-hydroxyethyl]-3-phenylurea

• IUPAC Name: 1-[2-(2,6-dichlorophenyl)-2-hydroxyethyl]-3-phenylurea
• InChI: InChI=1S/C15H14Cl2N2O2/c16-11-7-4-8-12(17)14(11)13(20)9-18-15(21)19-10-5-2-1-3-6-10/h1-8,13,20H,9H2,(H2,18,19,21)
• InChI Key: RGCDNLRMEAAXGO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)NCC(C2=C(C=CC=C2Cl)Cl)O
• Molecular Formula: C15H14Cl2N2O2
• Molecular Weight: 325.2 g/mol

Description

1-[2-(2,6-Dichlorophenyl)-2-hydroxyethyl]-3-phenylurea, also known as DCPMU, is a synthetic compound that has been studied for its potential use in scientific research. This compound has shown promise in various applications, including as a tool for studying the mechanisms of certain biological processes. In

Mechanism of Action

1-[2-(2,6-Dichlorophenyl)-2-hydroxyethyl]-3-phenylurea acts as an antagonist of the TRPV1 receptor, which is involved in pain sensation and thermoregulation. This compound also inhibits the activity of FAAH, which is responsible for the breakdown of endocannabinoids. By inhibiting these enzymes and receptors, this compound can modulate various physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including reducing pain perception, modulating body temperature, and altering endocannabinoid levels. This compound has also been shown to have anti-inflammatory effects, which may be useful in the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[2-(2,6-Dichlorophenyl)-2-hydroxyethyl]-3-phenylurea in lab experiments is its specificity for the TRPV1 receptor and FAAH enzyme, which allows for targeted modulation of these processes. However, this compound may have off-target effects, which can complicate data interpretation. Additionally, this compound may have limited solubility in certain solvents, which can affect its bioavailability.

Future Directions

There are several future directions for research on 1-[2-(2,6-Dichlorophenyl)-2-hydroxyethyl]-3-phenylurea. One area of interest is the development of more potent and selective TRPV1 antagonists and FAAH inhibitors. Additionally, this compound may have potential for the treatment of various pain and inflammatory conditions, which warrants further investigation. Finally, the use of this compound as a tool for studying various biological processes may lead to new insights into the mechanisms of disease and potential therapeutic targets.

Synthesis Methods

1-[2-(2,6-Dichlorophenyl)-2-hydroxyethyl]-3-phenylurea can be synthesized through a multi-step process involving the reaction of 2,6-dichlorophenyl isocyanate with 2-hydroxyethylamine, followed by the addition of phenyl isocyanate. The final product is purified through recrystallization and characterized using various spectroscopic techniques.

Scientific Research Applications

1-[2-(2,6-Dichlorophenyl)-2-hydroxyethyl]-3-phenylurea has been used in various scientific research applications, including as a tool for studying the role of certain enzymes and receptors in biological processes. For example, this compound has been used to investigate the role of the transient receptor potential vanilloid 1 (TRPV1) receptor in pain sensation. This compound has also been used to study the role of the enzyme fatty acid amide hydrolase (FAAH) in the metabolism of endocannabinoids.